Cas no 1227583-81-4 (6-Amino-5-phenylnicotinaldehyde)

• Product Name: 6-Amino-5-phenylnicotinaldehyde
• CAS No: 1227583-81-4
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 4929735
• Update Time: 2025-06-08

6-Amino-5-phenylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-phenylnicotinaldehyde
• 6-Amino-5-phenylnicotinaldehyde

• Inchi： 1S/C12H10N2O/c13-12-11(6-9(8-15)7-14-12)10-4-2-1-3-5-10/h1-8H,(H2,13,14)
• InChI Key： RHWDSTNDFDWPSQ-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C(=C1)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 6-Amino-5-phenylnicotinaldehyde

Comprehensive Overview of 6-Amino-5-phenylnicotinaldehyde (CAS No. 1227583-81-4): Properties, Applications, and Research Insights

6-Amino-5-phenylnicotinaldehyde (CAS No. 1227583-81-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This nicotinaldehyde derivative features a unique molecular structure combining an amino group, phenyl ring, and aldehyde functionality, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly as a building block for heterocyclic compounds with biological activity.

The compound's aldehyde group provides reactive sites for condensation reactions, while the amino functionality enables further derivatization. Recent studies highlight its utility in designing kinase inhibitors and small molecule therapeutics, aligning with current trends in targeted cancer therapy. Analytical techniques like HPLC purification and NMR characterization are essential for ensuring the purity of this compound, which typically appears as a light yellow to off-white crystalline powder.

In material science, 6-Amino-5-phenylnicotinaldehyde serves as a precursor for functionalized polymers and coordination complexes. Its conjugated system makes it interesting for organic electronics applications, responding to growing interest in sustainable materials. The compound's stability under various conditions (storage recommendations suggest 2-8°C in inert atmosphere) contributes to its practicality in laboratory settings.

Current research explores the compound's role in multicomponent reactions, particularly in green chemistry approaches that minimize solvent use. This aligns with the pharmaceutical industry's focus on atom-efficient synthesis. The phenylnicotinaldehyde scaffold has shown promise in generating libraries of compounds for high-throughput screening, addressing the need for novel bioactive molecules in drug development pipelines.

Quality control of CAS 1227583-81-4 requires stringent analytical validation, with typical specifications including ≥95% purity by HPLC. Suppliers often provide detailed spectroscopic data (IR, MS, 1H/13C NMR) to support compound identification. The growing demand for this research chemical reflects broader trends in precision medicine and structure-activity relationship studies, where tailored molecular architectures are increasingly valuable.

Safety considerations for handling 6-Amino-5-phenylnicotinaldehyde follow standard laboratory protocols for aminoaldehyde compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound's structure-activity profile continues to be investigated, with particular interest in how modifications to its core structure affect biological interactions.

From a commercial perspective, 1227583-81-4 remains a low-volume specialty chemical, primarily supplied for research purposes. Its pricing reflects the complex synthesis route and purification requirements. The development of more efficient synthetic methodologies for this compound could potentially increase its accessibility for broader applications in medicinal chemistry and materials engineering.

Future directions for 6-Amino-5-phenylnicotinaldehyde research may include exploration of its photophysical properties for sensor applications or investigation of its metal-chelating capabilities. The compound's dual functionality makes it particularly interesting for designing multifunctional materials, a rapidly growing area in materials science. As synthetic techniques advance, we may see expanded applications of this nicotinaldehyde derivative in both life sciences and advanced materials.